Cas no 88172-91-2 (Benzoxazole, 2,5-dimethyl-6-nitro-)

• Product Name: Benzoxazole, 2,5-dimethyl-6-nitro-
• CAS No: 88172-91-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 642332
• PubChem ID: 20485867
• Update Time: 2025-04-19

Benzoxazole, 2,5-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,5-dimethyl-6-nitro-
• 2,5-dimethyl-6-nitro-1,3-benzoxazole
• 88172-91-2
• DTXSID10607943
• 2,5-dimethyl-6-nitrobenzoxazole
• SCHEMBL10884262
• OOLAYGMZAQCZMR-UHFFFAOYSA-N

• Inchi： 1S/C9H8N2O3/c1-5-3-7-9(14-6(2)10-7)4-8(5)11(12)13/h3-4H,1-2H3
• InChI Key： OOLAYGMZAQCZMR-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(C)C(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų